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Compound of Interest

Compound Name: 3,4-Dimethylphenol

Cat. No.: B119073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

3,4-Dimethylphenol, a key intermediate in the synthesis of various pharmaceuticals and other

fine chemicals. This document outlines the experimentally determined values for these critical

physical properties, details the methodologies for their determination, and presents a visual

workflow for these experimental procedures.

Physicochemical Data of 3,4-Dimethylphenol
The melting and boiling points of 3,4-Dimethylphenol have been reported across various

chemical and scientific literature. A summary of these values is presented below to provide a

consolidated reference. The slight variations in reported values can be attributed to differences

in experimental conditions and the purity of the sample.

Physical Property Reported Value (°C) Reported Value (°F)

Melting Point 60.8 - 68 °C 141.4 - 154.4 °F

Boiling Point 225 - 227 °C 437 - 440.6 °F
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Experimental Protocols for Determination of Melting
and Boiling Points
Accurate determination of the melting and boiling points is crucial for the identification and

purity assessment of a compound. The following sections detail the standard laboratory

protocols for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube or a modern digital instrument)

Capillary tubes (sealed at one end)

Thermometer

3,4-Dimethylphenol sample (finely powdered)

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 3,4-Dimethylphenol is
packed into a capillary tube to a height of 2-3 mm. The packing should be compact.[1][2]

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, with the sample aligned with

the thermometer bulb. This assembly is then inserted into the Thiele tube containing a

heating oil.[3]

Digital Apparatus: The capillary tube is inserted into the heating block of the melting point

apparatus.[4]
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[3][5]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[5][6]

Purity Indication: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound, while a broad melting range suggests the presence of impurities.[3][5]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus and Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or aluminum block)

3,4-Dimethylphenol sample

Procedure:

Sample Preparation: A small amount of 3,4-Dimethylphenol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube with the open end

submerged in the liquid.[7][8]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

heating bath (e.g., Thiele tube with mineral oil or an aluminum block).[8][9]

Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.[9][10]
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Observation: The heating is stopped when a continuous and rapid stream of bubbles is

observed. As the liquid cools, the bubbling will slow down and stop. The temperature at

which the liquid just begins to enter the capillary tube is the boiling point of the sample.[10]

[11]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

dependent on pressure.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of a chemical compound like 3,4-Dimethylphenol.

Melting Point Determination Boiling Point Determination

Sample Preparation:
Finely powder the solid sample.

Pack Sample:
Pack into a capillary tube.

Apparatus Setup:
Place in melting point apparatus.

Heating:
Heat slowly and steadily.

Observation:
Record the temperature range

of melting.

Sample Preparation:
Place liquid in a test tube.

Capillary Insertion:
Invert a sealed capillary tube

into the liquid.

Apparatus Setup:
Place in a heating bath.

Heating:
Heat until a steady stream

of bubbles emerges.

Observation:
Cool and record the temperature
when liquid enters the capillary.
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Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of 3,4-Dimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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